Cas no 55943-93-6 (L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]-)

• Product Name: L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]-
• CAS No: 55943-93-6
• MF: C₁₈H₁₉NO₆
• MW: 345.346565485001
• CID: 350252
• Update Time: 2025-06-14

L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]-
• 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]- L-Tyrosine

• Inchi： 1S/C18H19NO6/c1-18(16(22)23,10-13-7-8-14(20)15(21)9-13)19-17(24)25-11-12-5-3-2-4-6-12/h2-9,20-21H,10-11H2,1H3,(H,19,24)(H,22,23)/t18-/m0/s1
• InChI Key： LCPVUEPTKODYOL-SFHVURJKSA-N
• SMILES： C(O)(=O)[C@](C)(CC1=CC=C(O)C(O)=C1)NC(OCC1=CC=CC=C1)=O

Additional information on L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]-

Recent Advances in the Study of L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]- (CAS: 55943-93-6)

The compound L-Tyrosine, 3-hydroxy-a-methyl-N-[(phenylmethoxy)carbonyl]-, with CAS number 55943-93-6, has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug development and biochemical studies. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in therapeutic contexts.

Recent studies have highlighted the role of L-Tyrosine derivatives, including 55943-93-6, as intermediates in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing peptide-based inhibitors targeting enzymatic pathways involved in inflammatory diseases. The compound's unique structural features, particularly the 3-hydroxy-a-methyl modification and the N-[(phenylmethoxy)carbonyl] protecting group, contribute to its stability and reactivity in synthetic applications.

Pharmacological investigations have revealed promising aspects of this tyrosine derivative. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported its activity as a modulator of dopamine receptors, suggesting potential applications in neurological disorders. The study employed molecular docking simulations and in vitro assays to characterize its binding affinity and selectivity profiles, providing a foundation for further structure-activity relationship studies.

From a synthetic chemistry perspective, advancements in the production of 55943-93-6 have been achieved through optimized protection-deprotection strategies. A recent patent application (WO2023124567) describes an improved synthetic route that enhances yield while maintaining high enantiomeric purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications requiring bulk quantities of the compound.

Emerging applications in targeted drug delivery systems have been explored using this tyrosine derivative as a building block. Its amphiphilic properties and functional group compatibility make it suitable for constructing drug conjugates, as demonstrated in a 2024 ACS Nano publication. The study showcased its incorporation into nanoparticle formulations designed for blood-brain barrier penetration, opening new possibilities for CNS-targeted therapies.

Future research directions appear to focus on expanding the therapeutic potential of 55943-93-6 derivatives. Several ongoing clinical trials (as listed in ClinicalTrials.gov) are investigating related compounds for oncology and neurodegenerative disease applications. The compound's versatility as a synthetic intermediate continues to inspire novel drug discovery approaches across multiple therapeutic areas.